5-Formyl-4-hydroxynicotinic acid

• Molecular Formula: C7H5NO4
• Molecular Weight: 167.12 g/mol
• IUPAC Name: 5-formyl-4-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H5NO4/c9-3-4-1-8-2-5(6(4)10)7(11)12/h1-3H,(H,8,10)(H,11,12)
• InChI Key: XIMCZHCBUFGFSW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)C(=CN1)C(=O)O)C=O

Description

5-Formyl-4-hydroxynicotinic acid is a derivative of nicotinic acid (pyridine-3-carboxylic acid) featuring a hydroxyl (-OH) group at position 4 and a formyl (-CHO) group at position 5. Its molecular formula is C₇H₅NO₄, with a molecular weight of 167.12 g/mol. This compound belongs to the hydroxynicotinic acid (HNA) family, where systematic variations in substituent positions and functional groups significantly influence physicochemical properties, crystallization behavior, and reactivity . The formyl group at position 5 introduces unique electronic and steric effects, distinguishing it from other HNAs, such as 4-hydroxynicotinic acid (4HNA) or 6-hydroxynicotinic acid (6HNA).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-formyl-4-hydroxynicotinic acid typically involves the functionalization of nicotinic acid derivatives. One common method includes the oxidation of 5-hydroxymethyl-4-hydroxynicotinic acid using oxidizing agents such as potassium permanganate or chromium trioxide under controlled conditions . Another approach involves the formylation of 4-hydroxynicotinic acid using formylating agents like formic acid or formamide in the presence of catalysts .

Industrial Production Methods: Industrial production of 5-formyl-4-hydroxynicotinic acid often employs large-scale oxidation processes, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of environmentally friendly oxidizing agents and solvents is also emphasized to minimize environmental impact .

Types of Reactions:

Oxidation: 5-Formyl-4-hydroxynicotinic acid can undergo further oxidation to form carboxylic acids or quinones.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents like sodium borohydride.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, forming various esters and ethers.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products Formed:

Oxidation Products: Carboxylic acids, quinones.

Reduction Products: Hydroxymethyl derivatives.

Substitution Products: Esters, ethers.

Scientific Research Applications

5-Formyl-4-hydroxynicotinic acid has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential role in enzyme inhibition and as a probe for studying metabolic pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-formyl-4-hydroxynicotinic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: Enzymes involved in oxidative stress and inflammation, such as cyclooxygenase and lipoxygenase.

Pathways Involved: Modulation of the arachidonic acid pathway, leading to the inhibition of pro-inflammatory mediators and the induction of antioxidant responses.

Comparison with Similar Compounds

Key Insights :

• Methyl substitution (e.g., in 4-formyl-5-hydroxy-6-methylnicotinic acid) introduces steric hindrance and alters solubility .

Physicochemical Properties

Solubility and pH Dependence

• 5-Formyl-4-hydroxynicotinic acid: Limited solubility in neutral aqueous media due to intramolecular hydrogen bonding between -OH and -CHO groups. Solubility increases under basic conditions (pH > 9) via deprotonation .
• 4HNA : Exhibits pH-dependent polymorphism, forming distinct crystalline phases (e.g., anhydrous, HCl salt) between pH 2–6 .
• 4-Formyl-5-hydroxy-6-methylnicotinic acid: Reduced aqueous solubility compared to non-methylated analogs due to hydrophobic methyl interactions .

Crystallization Behavior

Studies on HNA homologs reveal that minor structural changes drastically alter crystallization outcomes:

• Polymorphism : 4HNA forms multiple polymorphs under similar pH conditions, while 6HNA primarily crystallizes as a single phase .
• Aggregation : 5-Formyl-4-hydroxynicotinic acid’s formyl group may promote π-π stacking or metal coordination, leading to complex crystalline aggregates (e.g., MOFs), though experimental data is pending.
• pH Influence : Crystallization at pH 3–5 yields needle-like crystals for 4HNA, whereas bulkier substituents (e.g., methyl, formyl) favor plate-like morphologies .